Cas no 126536-03-6 (2-(benzylamino)-3,3,3-trifluoropropan-1-ol)

2-(benzylamino)-3,3,3-trifluoropropan-1-ol structure
126536-03-6 structure
Product Name:2-(benzylamino)-3,3,3-trifluoropropan-1-ol
CAS No:126536-03-6
MF:C10H12F3NO
MW:219.203593254089
MDL:MFCD19686511
CID:3701074
PubChem ID:14377426
Update Time:2025-04-22

2-(benzylamino)-3,3,3-trifluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol, 3,3,3-trifluoro-2-[(phenylmethyl)amino]-
    • 2-Benzylamino-3,3,3-trifluoropropanol
    • 2-(benzylamino)-3,3,3-trifluoropropan-1-ol
    • 2-(benzylamino)-3,3,3-trifluoropropan-1-ol(WXFC0384)
    • 126536-03-6
    • 2-benzylamino-3,3,3-trifluoropropyl alcohol
    • 3,3,3-Trifluoro-2-[(phenylmethyl)amino]-1-propanol
    • DTXSID401227881
    • MFCD19686511
    • AKOS023564650
    • SCHEMBL24625201
    • AS-65567
    • 3,3,3-Trifluoro-2-((phenylmethyl)amino)-1-propanol
    • BFA53603
    • CS-0217704
    • W18509
    • EN300-82585
    • MDL: MFCD19686511
    • Inchi: 1S/C10H12F3NO/c11-10(12,13)9(7-15)14-6-8-4-2-1-3-5-8/h1-5,9,14-15H,6-7H2
    • InChI Key: QLSSMBHEKYVHFV-UHFFFAOYSA-N
    • SMILES: C(O)C(NCC1=CC=CC=C1)C(F)(F)F

Computed Properties

  • Exact Mass: 219.08709849Da
  • Monoisotopic Mass: 219.08709849Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 32.3Ų

2-(benzylamino)-3,3,3-trifluoropropan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
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Enamine
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Enamine
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Enamine
EN300-82585-5.0g
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Enamine
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AstaTech
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